Cas no 49690-63-3 (Tris(2,4-dibromo-phenyl)phosphate)

• Product Name: Tris(2,4-dibromo-phenyl)phosphate
• CAS No: 49690-63-3
• MF: C₁₈H₉Br₆O₄P
• MW: 799.659421682358
• CID: 55760
• PubChem ID: 14670658
• Update Time: 2025-10-22

Tris(2,4-dibromo-phenyl)phosphate Chemical and Physical Properties

Names and Identifiers

• Tris(2,4-Dibromo-phenyl) phosphate
• TDBPPE
• tris(2,3-dibromophenyl) phosphate
• AC1MI32R
• FT-0731058
• DTXSID50950561
• tris(2,4-dibromophenyl)phosphate
• OZEDYCTUPMFWEP-UHFFFAOYSA-N
• tris-(2,4-dibromophenyl)phosphate
• 3-PHENYL-QUINOXALINE-5-CARBOXYLICACID
• Phenol, 2,4-dibromo-, phosphate (3:1)
• 49690-63-3
• AKOS015901272
• 2788-11-6
• Tris(2,4-Dibromo-phenyl)phosphate
• SCHEMBL544629
• tris(2,4-dibromophenyl) phosphate
• Tris(2,4-dibromo-phenyl)phosphate

• Inchi： 1S/C18H9Br6O4P/c19-10-1-4-16(13(22)7-10)26-29(25,27-17-5-2-11(20)8-14(17)23)28-18-6-3-12(21)9-15(18)24/h1-9H
• InChI Key： OZEDYCTUPMFWEP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OP(=O)(OC1C=CC(=CC=1Br)Br)OC1C=CC(=CC=1Br)Br)Br

Computed Properties

• Exact Mass: 793.53400
• Monoisotopic Mass: 793.53387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Melting Point: 101 ºC
• PSA: 54.57000
• LogP: 9.90650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Aryl phosphates

Additional information on Tris(2,4-dibromo-phenyl)phosphate

Recent Advances in the Study of Tris(2,4-dibromo-phenyl)phosphate (CAS: 49690-63-3): Applications and Environmental Impact

Tris(2,4-dibromo-phenyl)phosphate (TDBPP), with the CAS number 49690-63-3, is a brominated flame retardant (BFR) that has garnered significant attention in recent years due to its widespread use and potential environmental and health impacts. This compound is part of the organophosphate ester (OPE) family, which is commonly employed in various industrial applications, including electronics, textiles, and construction materials, to enhance fire resistance. Despite its utility, concerns have been raised about its persistence, bioaccumulation potential, and toxicity, prompting extensive research into its behavior and effects.

Recent studies have focused on the environmental fate of TDBPP, particularly its distribution in aquatic and terrestrial ecosystems. A 2023 study published in *Environmental Science & Technology* investigated the degradation pathways of TDBPP in water systems under different conditions. The researchers found that photodegradation plays a significant role in breaking down TDBPP, with hydroxyl radicals being a key intermediate in the process. However, the study also highlighted the formation of potentially toxic byproducts, such as brominated phenols, which could pose additional environmental risks.

In addition to environmental studies, research has also explored the toxicological effects of TDBPP on living organisms. A 2022 paper in *Chemosphere* examined the impact of TDBPP on zebrafish embryos, revealing developmental abnormalities and oxidative stress at relatively low concentrations. These findings underscore the need for stricter regulations on the use of TDBPP, particularly in products that may come into contact with water or food sources. The study also suggested that alternative flame retardants with lower toxicity profiles should be considered for future applications.

Another area of interest is the detection and quantification of TDBPP in various matrices. Advances in analytical techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), have enabled more accurate and sensitive measurements of TDBPP in complex samples. A 2023 review in *Analytical and Bioanalytical Chemistry* summarized the latest methodologies for TDBPP analysis, emphasizing the importance of robust sample preparation and quality control measures to ensure reliable results. These advancements are critical for monitoring TDBPP levels in the environment and assessing compliance with regulatory limits.

Despite the growing body of research, gaps remain in our understanding of TDBPP's long-term effects and its interactions with other pollutants. Future studies should aim to elucidate the mechanisms of TDBPP toxicity at the molecular level and explore its potential synergistic effects with other contaminants. Additionally, more work is needed to develop sustainable alternatives to TDBPP that can meet fire safety standards without compromising environmental and human health.

In conclusion, Tris(2,4-dibromo-phenyl)phosphate (CAS: 49690-63-3) remains a compound of significant concern due to its environmental persistence and potential toxicity. While recent research has shed light on its degradation pathways, toxicological effects, and detection methods, further investigation is necessary to fully understand its impact and to develop safer alternatives. Policymakers and industry stakeholders must collaborate to address these challenges and ensure the responsible use of flame retardants in the future.